Cas no 64898-03-9 (Resveratrol-4'-O-(6”-galloyl)glucoside)

• Product Name: Resveratrol-4'-O-(6”-galloyl)glucoside
• CAS No: 64898-03-9
• MF: C₂₇H₂₆O₁₂
• MW: 542.488149166107
• CID: 1058977
• PubChem ID: 5322088
• Update Time: 2025-08-05

Resveratrol-4'-O-(6”-galloyl)glucoside Chemical and Physical Properties

Names and Identifiers

• Resveratrol-4'-O-(6”-galloyl)glucoside
• Resveratrol 4'- (6-galloylglucoside)
• trans-3,5,4\'-trihydroxystilbene 4\'-O-β-D-(6-O-galloyl)glucopyranoside
• 3,4',5-trihydroxystilbene 4'-O-β-D-(6''-O-galloyl) glucopyranoside
• 3,4',5-trihydroxystilbene 4'-O-β-D-(6-O-galloyl)glucopyranoside
• 3,4',5-trihydroxystilbene-4'-O-β-D-(6''-O-galloyl)glucopyranoside
• 3,5,4'-trihydroxystilbene 4'-O-β-D-(6''-O-galloyl)-glucopyranoside
• Resveratrol-4'-O-(6"-galloyl)glucoside
• 80446-63-5
• 64898-03-9
• Resveratrol-4 inverted exclamation marka-O-(6 inverted exclamation marka inverted exclamation marka-O-galloyl)-glucopyranoside
• TS-07860
• [(2R,3S,4S,5R,6S)-6-[4-[(E)-2-(3,5-dihydroxyphenyl)ethenyl]phenoxy]-3,4,5-trihydroxyoxan-2-yl]methyl 3,4,5-trihydroxybenzoate
• CS-0851549
• ((2R,3S,4S,5R,6S)-6-(4-((E)-3,5-Dihydroxystyryl)phenoxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-yl)methyl 3,4,5-trihydroxybenzoate
• beta-D-Glucopyranoside, 4-(2-(3,5-dihydroxyphenyl)ethenyl)phenyl, 6-(3,4,5-trihydroxybenzoate)
• HY-N11790
• NCGC00180687-01
• MEGxp0_001471
• DTXSID201118476
• 3,4',5-Trihydroxystilbene-4'-O-(6''-O-galloyl)glucopyranoside
• AKOS037515321
• Resveratrol 4'-(6'-galloylglucoside)
• 4-[(1E)-2-(3,5-Dihydroxyphenyl)ethenyl]phenyl I(2)-D-glucopyranoside 6-(3,4,5-trihydroxybenzoate)
• Resveratrol-4'-O-(6'-galloyl)glucoside
• 3,4',5-TOHS-6''-GGlc
• ACon1_000309
• RESVERATROL 4'-O-BETA-D-(6''-O-GALLOYL)-GLUCOPYRANOSIDE
• G89045

• Inchi： 1S/C27H26O12/c28-16-7-14(8-17(29)11-16)2-1-13-3-5-18(6-4-13)38-27-25(35)24(34)23(33)21(39-27)12-37-26(36)15-9-19(30)22(32)20(31)10-15/h1-11,21,23-25,27-35H,12H2/b2-1+/t21-,23-,24+,25-,27-/m1/s1
• InChI Key： HQQSMUBDNVIUPF-XMPPFBFMSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C1C=C(C(=C(C=1)O)O)O)=O)O)O)O)OC1C=CC(/C=C/C2C=C(C=C(C=2)O)O)=CC=1

Computed Properties

• Exact Mass: 542.14200
• Monoisotopic Mass: 542.14242626 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 39
• Rotatable Bond Count: 8
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 542.5
• XLogP3: 1.9
• Topological Polar Surface Area: 207Ų

Experimental Properties

• Density: 1.611±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 943.1±65.0 °C at 760 mmHg
• Flash Point: 317.0±27.8 °C
• Solubility: Very slightly soluble (0.3 g/l) (25 º C),
• PSA: 206.60000
• LogP: 1.42840
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

Resveratrol-4'-O-(6”-galloyl)glucoside Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbene glycosides

Additional information on Resveratrol-4'-O-(6”-galloyl)glucoside

Introduction to Resveratrol-4'-O-(6”-galloyl)glucoside (CAS No. 64898-03-9)

Resveratrol-4'-O-(6”-galloyl)glucoside, a naturally occurring polyphenolic compound, is gaining significant attention in the field of chemobiomedicine due to its remarkable biological activities and potential therapeutic applications. This compound, identified by its chemical abstracts service number CAS No. 64898-03-9, belongs to the class of stilbenes and exhibits a unique structural configuration that contributes to its distinctive pharmacological properties. The presence of both glucoside and galloyl moieties in its molecular structure endows it with enhanced stability and bioavailability, making it a promising candidate for further research and development.

The chemical structure of Resveratrol-4'-O-(6”-galloyl)glucoside consists of a resveratrol core substituted with a glucosyl group at the 4'-position and a galloyl group at the 6-position. This structural arrangement imparts multiple sites for interaction with biological targets, thereby facilitating diverse biological functions. The glucosyl moiety enhances water solubility, while the galloyl group contributes to antioxidant and anti-inflammatory effects. These features make Resveratrol-4'-O-(6”-galloyl)glucoside a compound of great interest in the development of novel therapeutic agents.

Recent studies have highlighted the potential of Resveratrol-4'-O-(6”-galloyl)glucoside in various pharmacological contexts. Research indicates that this compound exhibits potent antioxidant properties, which are attributed to its ability to scavenge free radicals and inhibit oxidative stress. Oxidative stress is recognized as a key factor in the pathogenesis of numerous chronic diseases, including cardiovascular disorders, neurodegenerative conditions, and certain types of cancer. The antioxidant activity of Resveratrol-4'-O-(6”-galloyl)glucoside suggests its potential as a protective agent against these conditions.

In addition to its antioxidant effects, Resveratrol-4'-O-(6”-galloyl)glucoside has been shown to possess anti-inflammatory properties. Chronic inflammation is another critical factor contributing to the development of various diseases, and inhibiting inflammatory pathways has become a major focus in drug discovery. Studies have demonstrated that this compound can modulate inflammatory cytokine production and reduce inflammation-related biomarkers, indicating its potential therapeutic value in managing inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, Resveratrol-4'-O-(6”-galloyl)glucoside has attracted attention for its potential role in metabolic regulation. Emerging evidence suggests that this compound can influence key metabolic pathways, including those involved in glucose metabolism and lipid biosynthesis. By modulating these pathways, Resveratrol-4'-O-(6”-galloyl)glucoside may help in the management of metabolic disorders such as diabetes and obesity. These findings underscore the multifaceted pharmacological profile of this compound and highlight its potential as a therapeutic agent for metabolic diseases.

The bioavailability of Resveratrol-4'-O-(6”-galloyl)glucoside is another area of interest. Unlike free resveratrol, which is known for its poor oral bioavailability due to rapid metabolism and excretion, the glucosylated form exhibits improved stability and absorption. This enhanced bioavailability makes Resveratrol-4'-O-(6”-galloyl)glucoside a more viable candidate for clinical applications. Research is ongoing to optimize delivery systems that can further enhance its bioavailability and efficacy.

Preclinical studies have also explored the anticancer potential of Resveratrol-4'-O-(6”-galloyl)glucoside. Mechanistic studies suggest that this compound can induce apoptosis in cancer cells by activating intrinsic death pathways and inhibiting pro-survival signaling molecules. Additionally, it has been shown to suppress tumor growth and metastasis in animal models. These findings have prompted investigations into its potential use in combination with conventional chemotherapeutic agents to improve treatment outcomes.

The antimicrobial activity of Resveratrol-4'-O-(6”-galloyl)glucoside is another notable feature. Studies have demonstrated that this compound can inhibit the growth of various bacteria, fungi, and even some viruses. This broad-spectrum antimicrobial activity makes it a promising candidate for developing novel antimicrobial agents, particularly in light of the growing problem of antibiotic resistance.

In conclusion, Resveratrol-4'-O-(6”-galloyl)glucoside (CAS No. 64898-03-9) is a multifaceted polyphenolic compound with significant potential in chemobiomedicine. Its unique structural features contribute to its diverse biological activities, including antioxidant, anti-inflammatory, metabolic regulatory, anticancer, and antimicrobial effects. Ongoing research is aimed at further elucidating its mechanisms of action and optimizing its delivery systems for clinical applications. The promising findings from preclinical studies make Resveratrol-4'-O-(6”-galloyl)glucoside a compelling candidate for future therapeutic development in various disease areas.